![molecular formula C23H17NO7 B2814781 2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate CAS No. 869079-01-6](/img/structure/B2814781.png)
2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate” is a derivative of coumarin . Coumarins are a type of organic compound that are found in many plants. They have a 2H-chromen-2-one structure, also known as a benzopyrone structure, which consists of a benzene ring fused with a pyrone nucleus .
Synthesis Analysis
While the specific synthesis process for this compound is not available, coumarin derivatives are often synthesized through reactions involving 7-amino-4-methylcoumarin with various organic halides .Scientific Research Applications
Chemical and Pharmacological Interest of Morpholine and Pyrans Derivatives
Morpholine and pyrans derivatives, including structures similar to 2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate, have been extensively studied for their broad spectrum of pharmacological profiles. These studies reveal significant interest in morpholine rings and pyran analogues due to their potent pharmacophoric activities. The synthetic exploration and methodological advancements aim to design novel derivatives with enhanced biological activities (Asif & Imran, 2019).
Synthetic Protocols for Chromenones
The synthesis of chromenones, which are core to the structure of interest, involves several key methodologies, including Suzuki coupling reactions and reactions involving Michael acceptors. These synthetic protocols are crucial for constructing biologically active compounds and exploring their potential applications in pharmacology and material science (Mazimba, 2016).
Advances in Hydroxycoumarin Chemistry
Hydroxycoumarins, closely related to the chemical structure , are known for their diverse applications, especially in the fields of biology and medicine. The review of recent advances in 3-hydroxycoumarin chemistry, focusing on synthesis routes, reactivity, and biological properties, offers insights into the potential applications of compounds with similar structural features (Yoda, 2020).
Oxidized Phospholipids in Atherosclerosis
While not directly related to the exact chemical name provided, the study of oxidized phospholipids offers a glimpse into the biological relevance of oxidative modifications in compounds. This research area, particularly concerning atherosclerosis, underscores the importance of understanding oxidative processes and their implications for compound functionality and therapeutic potential (Berliner, Watson, 2005).
Mechanism of Action
Target of Action
It’s worth noting that coumarin derivatives, which this compound is a part of, have been known to exhibit a wide range of biological and pharmacological activities . They have been reported to have anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, antiviral properties, and inhibitory properties against cholinesterase (ChE), and monoamine oxidase (MAO) .
Mode of Action
Coumarin derivatives have been known to exhibit their effects through diverse mechanisms of action, including inhibition of carbonic anhydrase, inhibition of microtubule polymerization, inhibition of tumor angiogenesis, and regulating the reactive oxygen species .
Result of Action
Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[2-oxo-4-(2-oxochromen-3-yl)chromen-7-yl] morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO7/c25-21-13-17(18-11-14-3-1-2-4-19(14)31-22(18)26)16-6-5-15(12-20(16)30-21)29-23(27)24-7-9-28-10-8-24/h1-6,11-13H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFIFGWUGWIDCFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.